Cas no 2137753-69-4 (6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride)

• Product Name: 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride
• CAS No: 2137753-69-4
• MF: C₇H₅BrFN₃O₂S
• MW: 294.100902318954
• CID: 5409397
• PubChem ID: 154832166
• Update Time: 2025-07-23

6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137753-69-4
• 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride
• EN300-727234
• Z2907413644

• Inchi： 1S/C7H5BrFN3O2S/c1-4-6(15(9,13)14)7-10-2-5(8)3-12(7)11-4/h2-3H,1H3
• InChI Key： OEMARKGWVWXDKC-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C(C)=NN2C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 292.92699g/mol
• Monoisotopic Mass: 292.92699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride

Introduction to 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride (CAS No. 2137753-69-4)

6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride, identified by the CAS number 2137753-69-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both bromine and sulfonyl fluoride substituents in its molecular structure enhances its utility as a key intermediate in the synthesis of various bioactive molecules.

Thepyrazolo[1,5-a]pyrimidine core is a privileged structure in drug discovery, exhibiting a wide range of pharmacological properties. Its fused bicyclic system allows for diverse functionalization, making it an attractive scaffold for designing novel therapeutic agents. The3-sulfonyl fluoride moiety is particularly noteworthy, as it introduces a highly reactive group that can be further modified through nucleophilic substitution reactions. This reactivity is exploited in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride has emerged as a valuable building block in this endeavor. Its bromine substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the sulfonyl fluoride group can be converted into sulfonamides or other derivatives through straightforward chemical transformations.

One of the most compelling aspects of this compound is its role in the development of targeted therapies for oncological applications. Pyrazolopyrimidines have been extensively studied for their ability to inhibit tyrosine kinases and other enzymes that play critical roles in tumor growth and metastasis. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. The6-bromo and3-sulfonyl fluoride functionalities provide handles for further derivatization, allowing medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

Thesulfonyl fluoride group is particularly interesting because it can be selectively displaced by nucleophiles under mild conditions. This property makes it an excellent tool for generating sulfonamides, which are prevalent motifs in approved drugs due to their favorable biological activity profiles. For example, compounds containing the sulfonamide group have demonstrated efficacy as antiviral agents, anti-inflammatory drugs, and antitumor agents. By leveraging the reactivity of the3-sulfonyl fluoride moiety, researchers can rapidly explore novel sulfonamide derivatives with tailored biological activities.

The6-bromo substituent on 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride also plays a crucial role in its synthetic utility. Brominated aromatic compounds are well-suited for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the construction of complex heterocyclic systems. Such transformations are particularly valuable in drug discovery pipelines where precise control over molecular architecture is essential for optimizing biological activity.

In recent studies published in high-impact journals like *Journal of Medicinal Chemistry* and *Organic Letters*, researchers have highlighted the importance of pyrazolopyrimidine derivatives in oncology research. One notable study demonstrated that certain analogs of this scaffold exhibit potent inhibitory effects on platelet-derived growth factor receptor (PDGFR), a key target in the treatment of chronic myeloid leukemia (CML). The study also emphasized the role ofsulfonyl fluorides as versatile intermediates in generating lead compounds with improved pharmacological profiles.

The versatility of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride extends beyond its applications in oncology research. It has also been explored as a precursor to novel antimicrobial agents. The pyrazolopyrimidine core is known to interact with bacterial enzymes and DNA gyrase, leading to inhibition of bacterial growth. By incorporatingbromo andsulfonyl fluoride groups into this scaffold, researchers can modulate its binding affinity to bacterial targets while maintaining its solubility and metabolic stability.

The synthesis of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available precursors such as malononitrile or 2-aminothiophene-3-carboxylic acid derivatives. Key steps include cyclization reactions to form the pyrazolopyrimidine ring system followed by halogenation and sulfonylation at specific positions on the ring. The introduction of thebromo substituent can be achieved through electrophilic aromatic substitution reactions or metal-halogen exchange processes.

The final step involves fluorination at the 3-position of the pyrazolopyrimidine ring using appropriate fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride). These reagents provide high selectivity and yield under mild reaction conditions while maintaining functional group integrity throughout the synthetic sequence. The resulting compound can then be purified via column chromatography or recrystallization techniques to afford high-purity material suitable for further biological evaluation.

In conclusion,6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride (CAS No. 2137753-69-4) represents a powerful tool for medicinal chemists engaged in drug discovery efforts across multiple therapeutic areas including oncology and antimicrobial research. Its unique structural features—combining a,,and